Cas no 2229108-89-6 (2,2-dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2229108-89-6
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6225036
• PubChem ID: 165673981
• Update Time: 2025-06-23

2,2-dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• 2229108-89-6
• EN300-1863695

• Inchi： 1S/C15H18N2O2/c1-15(2,14(18)19)10-12-9-13(16-17(12)3)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,18,19)
• InChI Key： GBPSHOPIBSWNTK-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=CC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid

Professional Introduction to 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 2229108-89-6)

2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 2229108-89-6, this compound belongs to the pyrazole class, which is well-documented for its role in medicinal chemistry. Pyrazoles are known for their versatility in drug design, often serving as key scaffolds in the development of novel therapeutic agents.

The molecular structure of 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid features a pyrazole ring substituted with a methyl group at the 1-position and a phenyl group at the 3-position. Additionally, the propanoic acid moiety at the 3-position introduces a carboxylic acid functional group, which can participate in various chemical reactions and interactions. This combination of functional groups makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives. The presence of the pyrazole core in this compound suggests potential applications in areas such as anti-inflammatory, anti-microbial, and anti-cancer therapies. The methyl and phenyl substituents on the pyrazole ring are particularly noteworthy, as they can influence the compound's solubility, bioavailability, and binding affinity to biological targets.

One of the most compelling aspects of 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid is its potential role as a bioactive molecule. Researchers have been investigating its interactions with various enzymes and receptors, which could lead to the development of new drugs targeting specific diseases. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes involved in metabolic pathways, making them attractive candidates for treating metabolic disorders.

The carboxylic acid group in this compound also opens up possibilities for further chemical modifications. It can be used to form esters or amides, which are common functional groups in pharmaceuticals. These modifications can enhance the compound's pharmacokinetic properties, such as improving its stability or bioavailability. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins. These studies have suggested that this compound may interact with enzymes and receptors involved in inflammation and cancer progression.

The synthesis of 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid involves multi-step organic reactions that require careful optimization. The introduction of the pyrazole ring is typically achieved through condensation reactions between hydrazine derivatives and ketones or aldehydes. The subsequent substitution with methyl and phenyl groups requires precise control over reaction conditions to ensure high yield and purity.

In conclusion, 2,2-Dimethyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-ylopropanoic acid (CAS No. 2229108-89) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in pharmaceutical development.